Cas no 2228808-53-3 (1-(1H-pyrrol-2-yl)ethane-1,2-diol)

• Product Name: 1-(1H-pyrrol-2-yl)ethane-1,2-diol
• CAS No: 2228808-53-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 6056395
• PubChem ID: 53872101
• Update Time: 2025-06-08

1-(1H-pyrrol-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-2-yl)ethane-1,2-diol
• EN300-1678337
• 2228808-53-3

• Inchi： 1S/C6H9NO2/c8-4-6(9)5-2-1-3-7-5/h1-3,6-9H,4H2
• InChI Key： OQWSSIBOPNYOJL-UHFFFAOYSA-N
• SMILES： OC(CO)C1=CC=CN1

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1-(1H-pyrrol-2-yl)ethane-1,2-diol

Comprehensive Overview of 1-(1H-pyrrol-2-yl)ethane-1,2-diol (CAS No. 2228808-53-3): Properties, Applications, and Innovations

1-(1H-pyrrol-2-yl)ethane-1,2-diol (CAS No. 2228808-53-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This diol derivative, characterized by a pyrrole ring and two hydroxyl groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₆H₉NO₂, and molecular weight of 127.14 g/mol make it a lightweight yet functionally rich building block for drug discovery and material science.

Recent advancements in heterocyclic chemistry have highlighted the importance of 1-(1H-pyrrol-2-yl)ethane-1,2-diol as a precursor for bioactive molecules. Researchers are particularly interested in its role in designing kinase inhibitors and antioxidant agents, aligning with the growing demand for targeted therapies in oncology and neurodegenerative diseases. The compound's ability to form hydrogen bonds and participate in molecular interactions enhances its utility in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 2228808-53-3 is often discussed in forums focusing on green chemistry and sustainable synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated its use in solvent-free catalytic reactions, reducing environmental impact—a topic highly searched by users interested in eco-friendly chemical processes. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

The compound's physicochemical properties—such as solubility in polar solvents like DMSO and methanol—make it compatible with high-throughput screening (HTS) platforms. Laboratories frequently search for "1-(1H-pyrrol-2-yl)ethane-1,2-diol solubility" or "stability under acidic conditions," reflecting practical concerns in formulation development. Its melting point (reported between 80–85°C) and spectral data (IR, NMR) are well-documented, supporting quality control in API production.

Innovative applications of 1-(1H-pyrrol-2-yl)ethane-1,2-diol extend to catalysis and polymer science. For instance, its chelating ability has been explored in asymmetric synthesis, a trending topic in AI-driven drug design communities. Additionally, its incorporation into smart materials for sensors responds to the surge in searches for "functionalized pyrrole derivatives" and "biocompatible polymers."

Regulatory and safety profiles of CAS No. 2228808-53-3 are frequently queried. While not classified as hazardous under GHS, proper handling guidelines—such as using PPE and avoiding prolonged inhalation—are emphasized in SDS documents. This addresses common user questions like "is 1-(1H-pyrrol-2-yl)ethane-1,2-diol toxic" or "storage recommendations."

In summary, 1-(1H-pyrrol-2-yl)ethane-1,2-diol represents a nexus of academic curiosity and industrial utility. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures continued interest, as evidenced by rising patent filings and PubMed citations. Future research may unlock further potential in bioconjugation and nanotechnology, solidifying its position as a cornerstone in modern synthetic chemistry.